(8)-Shogaol (8)-Shogaol
Brand Name: Vulcanchem
CAS No.: 36700-45-5
Catalog No.: VC299835
InChI: InChI=1S/C19H28O3/c1-3-4-5-6-7-8-9-10-17(20)13-11-16-12-14-18(21)19(15-16)22-2/h9-10,12,14-15,21H,3-8,11,13H2,1-2H3/b10-9+
SMILES: CCCCCCCC=CC(=O)CCC1=CC(=C(C=C1)O)OC
Molecular Formula: C19H28O3
Molecular Weight: 304.43

(8)-Shogaol

* For research use only. Not for human or veterinary use.

CAS No.: 36700-45-5

Reference Standards

Catalog No.: VC299835

Molecular Formula: C19H28O3

Molecular Weight: 304.43

(8)-Shogaol - 36700-45-5

CAS No. 36700-45-5
Product Name (8)-Shogaol
IUPAC Name (E)-1-(4-hydroxy-3-methoxyphenyl)dodec-4-en-3-one
Molecular Formula C19H28O3
Molecular Weight 304.43
InChI InChI=1S/C19H28O3/c1-3-4-5-6-7-8-9-10-17(20)13-11-16-12-14-18(21)19(15-16)22-2/h9-10,12,14-15,21H,3-8,11,13H2,1-2H3/b10-9+
InChIKey LGZSMXJRMTYABD-MDZDMXLPSA-N
SMILES CCCCCCCC=CC(=O)CCC1=CC(=C(C=C1)O)OC
  

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18.0152 g/mol